2-(1,4-Thiazepan-4-yl)ethanamine
Overview
Description
2-(1,4-Thiazepan-4-yl)ethanamine (TZE) is a novel synthetic compound that has been studied for its potential applications in a variety of scientific fields. TZE is a derivative of thiazepine, an aromatic heterocyclic compound that is related to benzene. TZE has been studied for its potential use in medicinal chemistry, organic synthesis, and pharmacology.
Scientific Research Applications
Gas Separations and Ionic Liquids
One application area involves the use of stabilized room temperature ionic liquid membranes (SILMs) for gas separations. SILMs have shown potential in outperforming standard polymers for the separation of CO2/N2 and CO2/CH4 under continuous flow mixed gas conditions. The performance benchmarks and potential upper limits for SILM permeability and selectivity, especially concerning CO2 separations, have been discussed, indicating significant room for future research focusing on smaller molar volume RTILs and facilitated transport via silver carriers for olefin/paraffin separations (Scovazzo, 2009).
Pharmacological Profile of Benzothiazepine
Benzothiazepine derivatives, closely related to the structure of interest, have demonstrated a wide range of bioactivities, including coronary vasodilatory, tranquilizer, antidepressant, antihypertensive, and calcium channel blocker effects. These compounds are pivotal in drug research, underscoring the importance of the benzothiazepine backbone in medicinal chemistry for developing new therapeutic agents (Dighe et al., 2015).
Neurobiology and Antidepressant Studies
The neurobiological studies of tianeptine, a compound with structural similarities to tricyclic antidepressant agents, have uncovered its effects on neurotransmitter systems and brain plasticity, highlighting the complexity of antidepressant action mechanisms beyond the monoaminergic hypothesis. This research suggests the role of structural and functional brain plasticity in emotional learning, providing insights into the treatment of depressive disorders (McEwen & Olié, 2005).
Brominated Flame Retardants
Investigations into novel brominated flame retardants (NBFRs) in various environments, including indoor air, dust, consumer goods, and food, have highlighted the need for more research on their occurrence, environmental fate, and toxicity. The study underscores large knowledge gaps and the importance of developing optimized analytical methods to include all NBFRs for a comprehensive understanding of their impact (Zuiderveen et al., 2020).
properties
IUPAC Name |
2-(1,4-thiazepan-4-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2S/c8-2-4-9-3-1-6-10-7-5-9/h1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJKKOCDIYRQMJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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